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Core Experimental Findings

The following table summarizes the key information from the isolation and characterization of Fumonisin

B6.

Aspect Details from the Study

Producing Fungus Aspergillus niger (strain NRRL 326) from stationary cultures [1] [2].

Isolation Method Sequential use of cation-exchange chromatography and reverse-phase
chromatography [1] [2].

Structural
Elucidation

Combined analysis of Mass Spectrometric and NMR data [1] [2].

FB6 Structure Positional isomer of FB1 and iso-FB1 with hydroxyl functions at C3, C4, and
C5 [1] [2].

Detailed Experimental Workflow

The workflow below outlines the key stages for the isolation and characterization of FB6.
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Experimental workflow for FB6 isolation and characterization

Research Context and Significance

Co-isolation with FB2: In the source study, FB6 was isolated alongside the more commonly known

fumonisin B2 (FB2) from the same cultures of A. niger [1]. The NMR data for the isolated FB2
showed very similar chemical shift values compared to an authentic FB2 standard from Fusarium,

strongly indicating they are identical molecules [1] [2].
Broader Significance: This discovery is significant because fumonisins are potent mycotoxins [3]

[4]. While Fusarium species are the primary producers, the finding that Aspergillus niger can also
produce these toxins has important implications for food safety, particularly for commodities like

grapes, wine, and dried fruits not traditionally associated with fumonisin risk [5] [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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